Cas no 93803-26-0 (Pyridinium, 2,6-dimethyl-1-(3-sulfopropyl)-, inner salt)
93803-26-0 structure
Product Name:Pyridinium, 2,6-dimethyl-1-(3-sulfopropyl)-, inner salt
CAS No:93803-26-0
MF:C10H15NO3S
MW:229.296001672745
CID:819531
PubChem ID:10105220
Update Time:2025-04-19
Pyridinium, 2,6-dimethyl-1-(3-sulfopropyl)-, inner salt Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium, 2,6-dimethyl-1-(3-sulfopropyl)-, inner salt
- 2,6-dimethyl-1-(3-sulphonatopropyl)pyridinium
- 3-(2,6-dimethylpyridin-1-ium-1-yl)propane-1-sulfonate
- 2,6-DIMETHYL-1-(3-SULFONATOPROPYL)PYRIDINIUM
- EINECS 298-296-1
- SCHEMBL21523376
- NS00064054
- 93803-26-0
- DTXSID201206942
-
- Inchi: 1S/C10H15NO3S/c1-9-5-3-6-10(2)11(9)7-4-8-15(12,13)14/h3,5-6H,4,7-8H2,1-2H3
- InChI Key: SZXKBAYUORLNCA-UHFFFAOYSA-N
- SMILES: S(CCC[N+]1C(C)=CC=CC=1C)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 229.077264
- Monoisotopic Mass: 229.077264
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.5
- XLogP3: 0.9
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
Pyridinium, 2,6-dimethyl-1-(3-sulfopropyl)-, inner salt Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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